3-(4-Fluorophenylthio)propanoic acid

• IUPAC Name: 3-(4-fluorophenyl)sulfanylpropanoic acid
• InChI: InChI=1S/C9H9FO2S/c10-7-1-3-8(4-2-7)13-6-5-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key: FDINPNNZXJHPKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCCC(=O)O
• Molecular Formula: C9H9FO2S
• DSSTOX Substance ID: DTXSID30381177
• Molecular Weight: 200.23 g/mol
• CAS No.: 19543-85-2

Description

3-(4-Fluorophenylthio)propanoic acid, also known as 4-FPP, is a synthetic compound of the phenylthiopropanoic acid family. It is a derivative of phenylthiopropanoic acid and is used in research as a tool to study the physiological and biochemical effects of this class of compounds. 4-FPP is an agonist of the trace amine-associated receptor 1 (TAAR1) and has been used in scientific research to study the effects of TAAR1 activation on various physiological processes.

Scientific Research Applications

Structural Analysis and Spectroscopy

The structural characterization and vibrational spectra analysis of derivatives of 3-(4-Fluorophenylthio)propanoic acid have been extensively studied. For instance, 2-(4-Fluorobenzylideneamino)-3-(4-hydroxyphenyl) propanoic acid (4-FT) underwent structural verification using 1H NMR, FTIR, and Raman spectroscopy, with vibrational wavenumbers calculated and optimized at various levels. The study emphasized the superior agreement of scaled spectra using B3LYP methods with measured spectra, compared to those calculated using HF methods (Song et al., 2007). Another related compound, 2-(4-fluorobenzylideneamino) propanoic acid, underwent a similar structural and vibrational analysis, revealing a strong correlation between theoretical and experimental spectra (Ruan et al., 2009).

Material Science and Chemistry

In material science, phloretic acid, a phenolic compound closely related to 3-(4-Hydroxyphenyl)propanoic acid, has been explored as a renewable building block for enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation. This novel approach leverages solvent-free Fischer esterification and aims to provide specific properties of benzoxazine to aliphatic –OH bearing molecules or macromolecules, indicating a sustainable alternative to phenol (Trejo-Machin et al., 2017).

Biochemical Applications

A study on the genetically encoded fluorescent amino acid 2-amino-3-(5-(dimethylamino)naphthalene-1-sulfonamide)propanoic acid (dansylalanine) highlights its potential in studying protein structure, dynamics, localization, and biomolecular interactions. This research opens pathways for the selective and efficient incorporation of fluorophores into proteins at defined sites, paving the way for biochemical and cellular studies of protein structure and function (Summerer et al., 2006).

Medicinal Chemistry

In medicinal chemistry, derivatives of 4-oxoquinoline-3-propanoic acids, including 3-Quinolin-4-one propanoic acids, exhibit molecular similarity with fluoroquinolone antibiotics. These compounds are being explored as potential scaffolds for creating new antimicrobial drugs, with a focus on quality control of active pharmaceutical ingredients and related substances (Zubkov et al., 2016).

Safety and Hazards

The safety information available indicates that “3-(4-Fluorophenylthio)propanoic acid” is potentially dangerous. The associated hazard statements are H301, H315, H318, and H335. Precautionary measures include P280, P301+P310, P302+P352, P304+P340, P305+P351+P338, and P310.

Synthesis routes and methods

Procedure details

p-Fluorothiophenol (5 g, 40 mmol) and β-propiolactone (2.8 g, 40 mmol) were dissolved in THF (36 mL of freshly distilled) and then placed in an ice bath. 95% sodium hydride (1 g, 42.9 mmol) was added in small portions over 1 hour. The reation was allowed to stir at 0° C. for 2 hours, then placed in the freezer overnight. The reaction was quenched with ice chips and then acidified with concentrated hydrogen chloride until a pH of 2. The product was extracted with ethyl acetate (1×200 mL) and dichloromethane (2×200 mL), dried (sodium sulfate) and concentrated to give 3-(4-fluorophenylthio)propanoic acid (7.08 g, 89%). 1H NMR (CDCl3, 300 MHz): δ7.42-7.35 (m, 2H), 7.02 (t, 2H, J=8.6 Hz), 4.35 (t, 1H, J=6.2 Hz), 3.10 (t, 2H, J=7.3 MHz), 2.63 (t, 2H, J=7.3 Hz) ppm.